Cas no 957207-00-0 (Methyl 4-nitro-3-(trifluoromethyl)benzoate)

Methyl 4-nitro-3-(trifluoromethyl)benzoate is a fluorinated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features include a nitro group and a trifluoromethyl substituent on the benzene ring, which enhance its reactivity in electrophilic and nucleophilic substitution reactions. The ester group provides versatility for further functionalization, making it valuable in constructing complex molecules. The electron-withdrawing nature of the nitro and trifluoromethyl groups contributes to its stability and selectivity in synthetic applications. This compound is particularly useful in agrochemical and medicinal chemistry research, where its derivatives are explored for bioactive properties. High purity grades ensure consistent performance in demanding synthetic workflows.

Methyl 4-nitro-3-(trifluoromethyl)benzoate structure

957207-00-0 structure

Product Name:Methyl 4-nitro-3-(trifluoromethyl)benzoate

CAS No:957207-00-0

MF:C₉H₆F₃NO₄

MW:249.143453121185

CID:4661915

Update Time:2025-06-07

Methyl 4-nitro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-nitro-3-(trifluoromethyl)benzoate
- 4-nitro-3-trifluoromethylbenzoic acid methyl ester
- A929778
- 4-nitro-3-trifluoromethyl-benzoic acid methyl ester
- Benzoic acid, 4-nitro-3-(trifluoromethyl)-, methyl ester
- Methyl 4-nitro-3-(trifluoromethyl)benzoate
- Inchi： 1S/C9H6F3NO4/c1-17-8(14)5-2-3-7(13(15)16)6(4-5)9(10,11)12/h2-4H,1H3
- InChI Key： WLCQMMCPINDPIB-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)OC)C=CC=1[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 249.025
Monoisotopic Mass: 249.025
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 72.1

Methyl 4-nitro-3-(trifluoromethyl)benzoate Pricemore >>

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